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FAPI Synthesis Technical Support Center

Welcome to the technical support center for the synthesis of stable Formamidinium Lead lodide
(FAPI) perovskite compounds. This resource is designed for researchers, scientists, and drug
development professionals to provide troubleshooting guidance and answer frequently asked
qguestions encountered during experimental procedures.

Troubleshooting Guide

This guide addresses common issues observed during the synthesis of FAPI compounds,
offering potential causes and solutions.

Issue 1: Rapid degradation of FAPI film to the non-perovskite yellow d-phase at room
temperature.

e Question: My black a-FAPI film quickly turns yellow after synthesis, even in an inert
atmosphere. What is causing this phase transition and how can | prevent it?

e Answer: The photoactive black a-phase of FAPI is thermodynamically unstable at room
temperature and tends to convert to the photo-inactive yellow d-phase.[1][2][3][4][5][6] This
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transition is a significant challenge in achieving stable FAPI compounds.
Troubleshooting Steps:

o Compositional Engineering: Introduce other cations or anions to improve the Goldschmidt
tolerance factor and stabilize the perovskite structure.

» Mixed Cations: Incorporating smaller cations like methylammonium (MA™*) or cesium
(Cs*) can help stabilize the a-phase.[4][6][7] For instance, a common strategy is the
partial substitution of formamidinium (FA*) with MA*.[4][6] Similarly, the addition of Cs*
has been shown to suppress the formation of the yellow d-phase.[4]

» Mixed Halides: Partial replacement of iodide (I1~) with bromide (Br~) can also enhance
phase stability, although it may lead to a slight increase in the bandgap.[6]

o Additive Engineering: Utilize additives that can chemically or structurally stabilize the o-
phase.

= Methylammonium Chloride (MACI): MACI is a widely used additive that aids in the
crystallization of high-quality a-FAPI films and improves phase stability.[1][2] It can be
added to the precursor solution.

» Lead Sulfide Quantum Dots (PbS QDs): The incorporation of PbS QDs has been shown
to enhance the long-term stability of FAPI films, likely through chemi-structural
stabilization of the a-phase.[1][2]

= Polyvinylpyrrolidone (PVP): PVP, a polymer additive, can help prevent film degradation
by forming stable complexes with the perovskite precursors, leading to slower, more
controlled crystallization.[8]

Issue 2: Poor film morphology with pinholes and small grain size.

e Question: My FAPI films have a non-uniform surface with many pinholes and small crystal
grains. How can | improve the film quality?

o Answer: Poor film morphology is often related to uncontrolled, rapid crystallization of the
perovskite layer. This can be addressed through solvent and additive engineering.
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Troubleshooting Steps:

o Solvent Engineering: The choice of solvent and the use of solvent additives can
significantly influence the crystallization process.

» Coordinating Solvents: Use of a coordinating solvent like N-methyl-2-pyrrolidone (NMP)
can form an intermediate adduct with the lead iodide (FAI-Pbl2:-NMP), which assists in
the formation of smooth and pinhole-free perovskite thin films.[1][2]

» Ternary Solvent Systems: A mixture of solvents, for example, N,N-dimethylformamide
(DMF), dimethyl sulfoxide (DMSQO), and NMP, can help control nucleation and retard
crystal growth, leading to dense films with large grains.[9]

o Anti-Solvent Quenching: The anti-solvent dripping step during spin coating is crucial for
inducing uniform nucleation.

» Optimize Dripping Time and Volume: The timing and volume of the anti-solvent (e.g.,
chlorobenzene, toluene) application need to be carefully optimized to achieve a uniform
supersaturation of the precursor film.

» Hybrid Anti-Solvent Strategy: A mixture of anti-solvents can provide a better balance
between their extracting ability and volatility, which can help in eliminating granular
grains.[10]

Issue 3: Film degradation when exposed to ambient air.

e Question: My FAPI films are stable in a glovebox but degrade quickly when exposed to air.
What are the primary degradation mechanisms, and how can they be mitigated?

o Answer: The instability of FAPI in ambient air is primarily due to its sensitivity to moisture and
oxygen.[11][12] Moisture can trigger the transition to the d-phase, while both moisture and
oxygen can lead to the decomposition of the perovskite material.[1][11][12]

Troubleshooting Steps:

o Controlled Atmosphere Fabrication: While challenging, fabrication in a controlled ambient
atmosphere with moderate relative humidity (RH) can sometimes be beneficial. It has
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been observed that films prepared in air with an NMP additive can form Pb-O bonds that
block the propagation of the -FAPI phase, leading to enhanced stability compared to films
made in a nitrogen atmosphere.[1][2]

o Surface Passivation: Apply a passivation layer on top of the FAPI film to protect it from the
environment.

» 2D Perovskite Capping Layer: Forming a thin layer of a 2D perovskite on top of the 3D
FAPI can effectively passivate surface defects and act as a barrier against moisture.[10]

o Encapsulation: Encapsulating the final device is a crucial step to prevent long-term
degradation from environmental factors.

Frequently Asked Questions (FAQs)

e Q1: What is the optimal annealing temperature and time for FAPI films?

o Al: The optimal annealing conditions can vary depending on the specific precursor
composition and solvent system used. However, a common temperature range is 150-170
°C for 10-30 minutes. It is recommended to perform a systematic optimization of the
annealing temperature and time for your specific experimental setup to achieve the best
film quality and device performance.

e Q2: Can FAPI be synthesized using a one-step deposition method?

o A2: Yes, FAPI films can be prepared using a one-step method where the FAI and Pbl:
precursors are dissolved in a common solvent and spin-coated.[8] However, this method
can sometimes lead to issues with crystallization control. An anti-solvent dripping step is
often employed in the one-step method to improve film morphology.[8]

e Q3: What is the two-step sequential deposition method for FAPI?

o A3: In the two-step method, a layer of Pbl: is first deposited, followed by a second step of
spin-coating a solution of FAI on top of the Pblz layer. The FAI solution then reacts with the
Pblz film to form the FAPI perovskite upon annealing. This method can offer better control
over the film morphology.
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e Q4: How do additives like MACI and PbS QDs improve the stability of FAPI?

o A4: MACI helps in the crystallization process, leading to higher quality films with fewer
defects, and can also be incorporated into the FAPI structure to improve phase stability.[1]
PbS quantum dots are believed to enhance stability through a chemi-structural
stabilization of the a-FAPI phase.[1][2]

e Q5: What is the role of N-methyl-2-pyrrolidone (NMP) in FAPI synthesis?

o A5: NMP acts as a Lewis base and can form an intermediate complex with Pblz, a Lewis
acid.[1][2] This intermediate phase helps to control the crystallization of the perovskite film,
resulting in a smoother, more uniform morphology with fewer pinholes.[1][2]

Quantitative Data Summary

The following tables summarize key quantitative data from cited experiments on FAPI
stabilization.

Table 1: Impact of Fabrication Atmosphere and Additives on FAPI Device Stability

Fabrication . .
. Additive Tso (days) Initial PCE (%)  Reference

Condition
Nitrogen

None 21 - [11[2]
Atmosphere
Ambient Air (RH

None 112 - [1][2]
40-60%)
Ambient Air (RH PbS QDs (1

145 19.4 [1](2]

40-60%) mg/mL)

Tso represents the time over which the power conversion efficiency (PCE) of the device drops
to 80% of its initial value.

Experimental Protocols

Protocol 1: One-Step Deposition of FAPI with Anti-Solvent Quenching
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e Precursor Solution Preparation:

o Dissolve Formamidinium lodide (FAI) and Lead lodide (Pblz2) in a 1:1 molar ratio in a co-
solvent of N,N-dimethylformamide (DMF) and dimethy! sulfoxide (DMSO) (e.g., 4:1 v/v).
[13]

o If using additives, add the desired amount of MACI or other additives to the solution. A
typical concentration for the perovskite precursor is 1.35 M.[13]

o Stir the solution at a moderate temperature (e.g., 50-60 °C) until all components are fully
dissolved.

e Spin Coating:
o Clean the substrates thoroughly.

o Spin-coat the precursor solution onto the substrate. A two-step spin program is often used
(e.g., 1000 rpm for 10s followed by 5000 rpm for 30s).

o During the second, higher-speed step, dispense an anti-solvent (e.g., chlorobenzene) onto
the center of the spinning substrate.

e Annealing:

o Immediately transfer the substrate to a hotplate and anneal at a pre-optimized
temperature (e.g., 150-170 °C) for a specified time (e.g., 10-15 minutes).

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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